Cas no 3900-04-7 (Phosphoric acid,monohexyl ester)

• Product Name: Phosphoric acid,monohexyl ester
• CAS No: 3900-04-7
• MF: C₆H₁₅O₄P
• MW: 182.154663324356
• CID: 310785
• PubChem ID: 19787
• Update Time: 2025-04-19

Phosphoric acid,monohexyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,monohexyl ester
• Hexyl dihydrogen phosphate
• HSDB 2608
• Monohexyl dihydrogen phosphate
• Monohexyl phosphate
• 68307-94-8
• SY299102
• n-hexyl phosphate
• EINECS 223-451-7
• Q27277322
• EINECS 270-935-9
• ERF756S554
• UNII-ERF756S554
• NS00045556
• hexylphosphoric acid
• EC 270-935-9
• (hexyloxy)phosphonic acid
• Phosphoric acid, hexyl ester
• HEXYL PHOSPHATE
• Hexyl alcohol, phosphated
• EINECS 269-616-7
• 3900-04-7
• Phosphoric acid, monohexyl ester
• 68511-03-5
• EINECS 271-123-7
• DTXSID50863288
• MFCD00072401
• 68515-98-0
• EC 269-616-7
• MONOHEXYL PHOSPHATE [HSDB]
• SCHEMBL29136

• Inchi： 1S/C6H15O4P/c1-2-3-4-5-6-10-11(7,8)9/h2-6H2,1H3,(H2,7,8,9)
• InChI Key： PHNWGDTYCJFUGZ-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OCCCCCC

Computed Properties

• Exact Mass: 182.07085
• Monoisotopic Mass: 182.07079595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76

Phosphoric acid,monohexyl ester Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).